Cas no 62469-66-3 (Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-)
62469-66-3 structure
Product Name:Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
CAS No:62469-66-3
MF:C10H14S
MW:166.283161640167
CID:443769
PubChem ID:12638254
Update Time:2025-04-19
Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl-
- 4,4-dimethyl-6,7-dihydro-5H-1-benzothiophene
- InChI=1/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
- 4,4-Dimethyl-4,5,6,7-tetrahydro-1-benzothiophene
- ZNVCGOGTBSXTIN-UHFFFAOYSA-
- 62469-66-3
- SCHEMBL7519149
- DTXSID50505257
-
- Inchi: 1S/C10H14S/c1-10(2)6-3-4-9-8(10)5-7-11-9/h5,7H,3-4,6H2,1-2H3
- InChI Key: ZNVCGOGTBSXTIN-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1CCCC2(C)C
Computed Properties
- Exact Mass: 166.08172
- Monoisotopic Mass: 166.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Benzo[b]thiophene, 4,5,6,7-tetrahydro-4,4-dimethyl- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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